![molecular formula C15H12N2O4S B1227257 2-[[5-(2-Furanyl)-1,3,4-oxadiazol-2-yl]thio]-1-(2-methoxyphenyl)ethanone](/img/structure/B1227257.png)
2-[[5-(2-Furanyl)-1,3,4-oxadiazol-2-yl]thio]-1-(2-methoxyphenyl)ethanone
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Overview
Description
2-[[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]thio]-1-(2-methoxyphenyl)ethanone is an aromatic ketone.
Scientific Research Applications
Synthesis and Characterization
- A novel heterocyclic compound closely related to the requested chemical structure was synthesized and characterized. It displayed transparency in the visible region and was analyzed for thermal stability (Shruthi et al., 2019).
Antimicrobial Evaluation
- New oxadiazoles derived from phenylpropionohydrazides, similar to the queried compound, were evaluated for antibacterial and antifungal activity. Certain derivatives showed significant activity against S. aureus and P. aeruginosa (Fuloria et al., 2009).
Antioxidant and Anticancer Activities
- A series of oxadiazol-ethanone derivatives were prepared and studied for their antimicrobial and antioxidant activities. Some compounds demonstrated notable hydrogen peroxide scavenging activity (Malhotra et al., 2013).
- Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide were synthesized, showing higher antioxidant activity compared to ascorbic acid and cytotoxic effects on cancer cell lines (Tumosienė et al., 2020).
Antiviral and Antimicrobial Potential
- Novel N-Arylsulfonyl-3-(2-yl-ethanone)-6-methylindole derivatives were identified as inhibitors of HIV-1 replication. These compounds showed promising activity without significant cytotoxicity (Che et al., 2015).
- Hydrazide and oxadiazole derivatives were synthesized for potential use as chemotherapeutic agents, showing antimicrobial activity against various bacteria and fungi, as well as antiproliferative activity against tumor cell lines (Kaya et al., 2017).
Photoinduced Synthesis
- The photoinduced synthesis of functionalized polyheterocyclic ethanones, utilizing furan derivatives, demonstrated the potential for creating complex structures without transition metals or oxidants (Zhang et al., 2017).
properties
Product Name |
2-[[5-(2-Furanyl)-1,3,4-oxadiazol-2-yl]thio]-1-(2-methoxyphenyl)ethanone |
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Molecular Formula |
C15H12N2O4S |
Molecular Weight |
316.3 g/mol |
IUPAC Name |
2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(2-methoxyphenyl)ethanone |
InChI |
InChI=1S/C15H12N2O4S/c1-19-12-6-3-2-5-10(12)11(18)9-22-15-17-16-14(21-15)13-7-4-8-20-13/h2-8H,9H2,1H3 |
InChI Key |
GHTPRJLCWBZZIL-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC=C1C(=O)CSC2=NN=C(O2)C3=CC=CO3 |
solubility |
2.7 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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